5-cyclopropyl-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H19N3O4/c1-10-7-12(22-2)8-15(20)19(10)6-5-17-16(21)13-9-14(23-18-13)11-3-4-11/h7-9,11H,3-6H2,1-2H3,(H,17,21)
• InChI Key: BOUBQYASTARSLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)C2=NOC(=C2)C3CC3)OC
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol

Description

5-cyclopropyl-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C16H19N3O4 and its molecular weight is 317.345. The purity is usually 95%.
BenchChem offers high-quality 5-cyclopropyl-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-cyclopropyl-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 5-cyclopropyl-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)isoxazole-3-carboxamide, due to its structural complexity and the presence of various functional groups, has been a subject of synthetic chemistry research aimed at exploring its potential applications in medicinal chemistry and material science. Although the direct literature on this specific compound is scarce, research on closely related chemical structures provides insight into possible applications and synthetic pathways.

For example, studies on the synthesis of antiallergic agents have highlighted the potential of compounds with complex heterocyclic structures, similar to our compound of interest, in developing new therapeutic agents. These compounds have shown remarkable antiallergic activity, indicating their relevance in designing drugs for allergic responses (Nohara et al., 1985). Another research area involves the synthesis of novel pyrazolopyrimidines and related Schiff bases, demonstrating the compound's potential applications in targeting cancer cell lines, showcasing its possible use in anticancer drug development (Hassan et al., 2015).

Potential Biological Activities

Research on compounds with similar structures has also delved into their potential biological activities, including their roles as COX inhibitors, which can lead to anti-inflammatory and analgesic properties. This suggests that our compound could be explored for its efficacy in treating inflammation and pain (Abu‐Hashem et al., 2020). Furthermore, studies on novel pyrazolopyrimidines highlight the exploration of these compounds as anticancer and anti-5-lipoxygenase agents, indicating potential applications in cancer therapy and the management of conditions involving the 5-lipoxygenase pathway (Rahmouni et al., 2016).